2-(Dimethylamino)ethyl acrylate
Cat. No. B1583749
Key on ui cas rn:
2439-35-2
M. Wt: 143.18 g/mol
InChI Key: DPBJAVGHACCNRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08721741B2
Procedure details
vinylpyrrolidone/methacrylamidopropyldimethylamine copolymers sold, for example, under the name STYLEZE CC 10 by ISP, quaternized vinylpyrrolidone/dimethylaminopropylmethacrylamide copolymers such as the product sold under the name GAFQUAT HS 100 by the company ISP, and crosslinked polymers of methacryloyloxy(C1-C4)alkyltri(C1-C4)alkylammonium salts such as the polymers obtained by homopolymerization of dimethylaminoethyl acrylate quaternized with methyl chloride, or by copolymerization of acrylamide with dimethylaminoethyl acrylate quaternized with methyl chloride, the homo- or copolymerization being followed by crosslinking with a compound containing olefinic unsaturation, such as methylenebisacrylamide. In at least one embodiment, a crosslinked acrylamide/methacryloyloxyethyltrimethylammonium chloride copolymer (20/80 by weight) in the form of a dispersion containing 50% by weight of the copolymer in mineral oil can be used. This dispersion is sold under the name SALCARE® SC 92 by the company Ciba. In some embodiments, a crosslinked methacryloyloxyethyltrimethylammonium chloride homopolymer containing about 50% by weight of the homopolymer in mineral oil or in a liquid ester can be used. These dispersions are sold under the names SALCARE® SC 95 and SALCARE® SC 96 by the company Ciba.
Name
vinylpyrrolidone methacrylamidopropyldimethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
vinylpyrrolidone dimethylaminopropylmethacrylamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
methacryloyloxy(C1-C4)alkyltri(C1-C4)alkylammonium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([N:3]1[CH2:7][CH2:6]C[C:4]1=O)=C.[C:9](NCCCN(C)C)(=[O:13])[C:10]([CH3:12])=C.C(N1CCCC1=[O:28])=C.CN(CCCC=C(C)C(N)=O)C.CC(C(NCCC[N+](C)(C)C)=O)=C.C=CN1C(=O)CCC1.[Cl-]>>[C:9]([O:13][CH2:6][CH2:7][N:3]([CH3:1])[CH3:4])(=[O:28])[CH:10]=[CH2:12] |f:0.1,2.3,4.5.6|
|
Inputs
Step One
|
Name
|
vinylpyrrolidone methacrylamidopropyldimethylamine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=C)N1C(CCC1)=O.C(C(=C)C)(=O)NCCCN(C)C
|
Step Two
|
Name
|
vinylpyrrolidone dimethylaminopropylmethacrylamide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=C)N1C(CCC1)=O.CN(C)CCCC=C(C(=O)N)C
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(=C)C(=O)NCCC[N+](C)(C)C.C=CN1CCCC1=O.[Cl-]
|
Step Four
[Compound]
|
Name
|
methacryloyloxy(C1-C4)alkyltri(C1-C4)alkylammonium
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C=C)(=O)OCCN(C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
